5-(3,5-Difluorophenyl)-2-methoxypyridine
Overview
Description
“5-(3,5-Difluorophenyl)-2-methoxypyridine” is likely an organic compound that contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The pyridine ring is substituted at the 2nd position with a methoxy group (-OCH3) and at the 5th position with a 3,5-difluorophenyl group .
Synthesis Analysis
While specific synthesis methods for “5-(3,5-Difluorophenyl)-2-methoxypyridine” were not found, similar compounds are often synthesized via methods such as the Claisen-Schmidt condensation . This involves the reaction of two different carbonyl compounds in the presence of a base .Scientific Research Applications
Photophysical and Electrochemical Properties
- Photophysical and Electrochemical Analysis : A derivative of 5-(3,5-Difluorophenyl)-2-methoxypyridine has been used in the synthesis of blue phosphorescent iridium complexes. These complexes, including bis[2-(3‘,5‘-difluorophenyl)-4-methoxypyridinato-N,C2‘]iridium(III), show varied coordination behaviors with iridium metal, influenced by repulsion energy and delocalization energy effects. This has implications for the development of phosphorescent materials (Wu et al., 2007).
Cytotoxic Activity and SAR
- Cytotoxic Activity and Structure-Activity Relationship : A series of 2-methoxypyridine-3-carbonitrile derivatives, related to 5-(3,5-Difluorophenyl)-2-methoxypyridine, have been synthesized and evaluated for their cytotoxicity against cancer cell lines. Certain compounds exhibit significant antiproliferative effects, providing insights into structure-activity relationships for potential anticancer agents (Al‐Refai et al., 2019).
Synthesis of Bicyclic δ-Lactams
- Synthesis of Bicyclic δ-Lactams : Efficient synthesis of 5-functionalized 2-methoxypyridines, including derivatives of 5-(3,5-Difluorophenyl)-2-methoxypyridine, has been developed using magnesium 'ate' complexes. These compounds have been used to synthesize bicyclic δ-lactams, demonstrating the versatility of these derivatives in organic synthesis (Sośnicki, 2009).
Molecular Modelling and Spectroscopic Studies
- Charge Transfer Complexation : A study involving 5-amino-2-methoxypyridine, closely related to 5-(3,5-Difluorophenyl)-2-methoxypyridine, revealed insights into charge transfer interactions and complex formation. This has implications for understanding the molecular interactions and stability of similar compounds (Alghanmi & Habeeb, 2015).
Regioexhaustive Functionalization
- Organometallic Approaches : The study of regioexhaustive functionalization of difluorophenols and trifluorophenols, using organometallic intermediates, provides a foundation for the synthesis of diversified difluorophenyl compounds. This research contributes to the development of methodologies for the synthesis of compounds like 5-(3,5-Difluorophenyl)-2-methoxypyridine (Marzi et al., 2004).
properties
IUPAC Name |
5-(3,5-difluorophenyl)-2-methoxypyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9F2NO/c1-16-12-3-2-8(7-15-12)9-4-10(13)6-11(14)5-9/h2-7H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVHCKOSWKRFYRQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C=C1)C2=CC(=CC(=C2)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9F2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40742997 |
Source
|
| Record name | 5-(3,5-Difluorophenyl)-2-methoxypyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40742997 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3,5-Difluorophenyl)-2-methoxypyridine | |
CAS RN |
1375069-12-7 |
Source
|
| Record name | 5-(3,5-Difluorophenyl)-2-methoxypyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40742997 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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